2-(4-ethoxyphenoxy)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenoxy)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide
• InChI: InChI=1S/C22H29N3O5S/c1-2-29-20-8-10-21(11-9-20)30-18-22(26)23-12-17-31(27,28)25-15-13-24(14-16-25)19-6-4-3-5-7-19/h3-11H,2,12-18H2,1H3,(H,23,26)
• InChI Key: PJHLERAUXGFAAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C22H29N3O5S
• Molecular Weight: 447.5 g/mol

Description

2-(4-ethoxyphenoxy)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide, also known as EPPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. EPPA belongs to the class of sulfonamide compounds and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Antibody Development and Environmental Monitoring

Antibodies have been extensively developed for detecting a wide range of substances, including pharmaceuticals and environmental pollutants. This approach can be adapted for the detection and quantification of 2-(4-ethoxyphenoxy)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide in environmental samples, leveraging ELISA and immunosensor technologies. Such applications are crucial for understanding the environmental impact and distribution of pharmaceutical compounds (Fránek & Hruška, 2018).

Drug Metabolism and Pharmacogenetics

The study of drug metabolism and genetic differences in drug response provides insights into the pharmacokinetics and pharmacodynamics of pharmaceutical compounds. Research into the metabolism of paracetamol (acetaminophen) reveals the significance of understanding how various metabolic pathways influence drug efficacy and safety. Similar pharmacogenetic studies could elucidate the metabolic profile of 2-(4-ethoxyphenoxy)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide, guiding personalized medicine approaches (Zhao & Pickering, 2011).

Advanced Oxidation Processes for Water Treatment

The degradation of pharmaceuticals in water treatment processes is a growing area of environmental research. Advanced oxidation processes (AOPs) have been studied for their efficacy in breaking down complex organic molecules, including acetaminophen. Investigating the AOPs suitable for the degradation of 2-(4-ethoxyphenoxy)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide could contribute to the development of more effective water treatment technologies, addressing the environmental persistence of pharmaceuticals (Qutob et al., 2022).